Cas no 84476-99-3 (2,5-Difluoropyridine)

2,5-Difluoropyridine structure

Product Name:2,5-Difluoropyridine

CAS No:84476-99-3

MF:C₅H₃F₂N

MW:115.080827951431

MDL:MFCD04114191

CID:60703

PubChem ID:2762871

Update Time:2024-10-26

2,5-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,5-Difluoropyridine
- 2,4-DIFLUOROPHENYL ISOTHIOCYANATE
- 2,5-difluoro-pyridine
- Pyridine,2,5-difluoro
- Pyridine, 2,5-difluoro-
- 2,5-Difluorpyridin
- PubChem14398
- Pyridine,2,5-difluoro-
- 2,5-bis(fluoranyl)pyridine
- KSC652G9R
- XFAMUOYNXFXQTC-UHFFFAOYSA-N
- BH355
- 2,5-Difluoropyridine, AldrichCPR
- STL554749
- BBL100955
- TRA0057948
- LS20951
- AS04727
- SY005276
- 2,5-Difluoropyridine (ACI)
- MFCD04114191
- EN300-98298
- D4174
- SCHEMBL415945
- 84476-99-3
- AKOS005063482
- A840800
- 2,5-Difluoropyridine, 97%
- CS-W003160
- AC-6251
- J-507345
- DTXSID30376528
- DB-005872
- PS-9232
- MDL： MFCD04114191
- Inchi： 1S/C5H3F2N/c6-4-1-2-5(7)8-3-4/h1-3H
- InChI Key： XFAMUOYNXFXQTC-UHFFFAOYSA-N
- SMILES： FC1C=CC(F)=CN=1

Computed Properties

Exact Mass: 115.02300
Monoisotopic Mass: 115.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 1.4

Experimental Properties

Density: 1.274 g/mL at 25 °C
Melting Point: -33°C(lit.)
Boiling Point: 115°C(lit.)
Flash Point: Fahrenheit: 75.2 ° f
Celsius: 24 ° c
Refractive Index: n20/D 1.445
PSA: 12.89000
LogP: 1.35980

2,5-Difluoropyridine Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H226,H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：UN 1993C 3 / PGIII
WGK Germany：3
Hazard Category Code： 10-36/37/38
Safety Instruction： 16-26-36/37/39
Hazardous Material Identification：
HazardClass：3
PackingGroup：III
Storage Condition：Store long-term at 2-8°C

2,5-Difluoropyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Difluoropyridine Pricemore >>

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NAN JING HUA XUE SHI JI GU FEN Co., Ltd.	C0461989467- 1g	2,5-Difluoropyridine	84476-99-3	98%（GC)	1g	¥ 117.6	2021-05-18
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2,5-Difluoropyridine Production Method

Production Method 1

851179-00-5

84476-99-3

Reaction Conditions

1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: Acetic acid , Water ; 2 h, 25 °C

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 2

84476-99-3

Reaction Conditions

Reference

Fluorinations with potassium tetrafluorocobaltate(III). Part VII. Further investigations on the fluorination of pyridine

Coe, Paul L.; et al, Journal of Fluorine Chemistry, 1982, 21(2), 171-89

Production Method 3

84476-99-3

Reaction Conditions

Reference

Fluorinations with complex metal fluorides. Part 6. Fluorination of pyridine and related compounds with cesium tetrafluorocobaltate(III)

Plevey, Raymond G.; et al, Journal of Fluorine Chemistry, 1982, 21(2), 159-69

Production Method 4

2879-42-7

84476-99-3

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 20 h, -5 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 5

1735-84-8

84476-99-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 1.25 h, -10 °C → 0 °C
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ; 20 h, -5 °C
3.1 Reagents: Sodium hydroxide Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 6

700-16-3

84476-99-3

71902-33-5

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ; 28 h, 343 K
2.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ; 3 d, 343 K

Reference

Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C-F Activation and Chemoselectivity of C-F versus C-H Bond Cleavage

McKay, David; et al, ACS Catalysis, 2015, 5(2), 776-787

Production Method 7

2875-18-5

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 8

6485-79-6

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 2 h, rt
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 9

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 10

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 11

617-86-7

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 2 h, rt
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 12

851179-04-9

84476-99-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 45 min, reflux

Reference

Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution

Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 13

84476-99-3

Reaction Conditions

Reference

Fluorinations with complex metal fluorides. Part 6. Fluorination of pyridine and related compounds with cesium tetrafluorocobaltate(III)

Plevey, Raymond G.; et al, Journal of Fluorine Chemistry, 1982, 21(2), 159-69

Production Method 14

76469-41-5

84476-99-3

71902-33-5

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ; 3 d, 343 K

Reference

Mechanistic Study of Ru-NHC-Catalyzed Hydrodefluorination of Fluoropyridines: The Influence of the NHC on the Regioselectivity of C-F Activation and Chemoselectivity of C-F versus C-H Bond Cleavage

McKay, David; et al, ACS Catalysis, 2015, 5(2), 776-787

Production Method 15

700-16-3

99476-19-4

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Solvents: Toluene ; 3 d, rt
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 16

700-16-3

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 17

6485-79-6

84476-99-3

76469-41-5

71902-33-5

3512-18-3

372-47-4

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

2,5-Difluoropyridine Raw materials

2,5-Difluoropyridine Preparation Products

2,5-Difluoropyridine Suppliers

Amadis Chemical Company Limited

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(CAS:84476-99-3)2,5-Difluoropyridine

Order Number:A905943

Stock Status:in Stock

Quantity:250.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 12:22

Price ($):239.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:84476-99-3)2,5-Difluoropyridine

Purity:99%

Quantity:250.0g

Price ($):239.0

Cas no 84476-99-3 (2,5-Difluoropyridine)

2,5-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,5-Difluoropyridine Security Information

2,5-Difluoropyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,5-Difluoropyridine Pricemore >>

2,5-Difluoropyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

Production Method 14

Production Method 15

Production Method 16

Production Method 17

2,5-Difluoropyridine Raw materials

2,5-Difluoropyridine Preparation Products

2,5-Difluoropyridine Suppliers

2,5-Difluoropyridine Related Literature

Related Categories

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